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Compound of Interest

Compound Name: 3,3-Thiodipropionitrile

Cat. No.: B089633

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe handling and disposal of 3,3'-Thiodipropionitrile waste.

Frequently Asked Questions (FAQs)

Q1: What is 3,3'-Thiodipropionitrile and what are its primary hazards?

Al: 3,3'-Thiodipropionitrile (CAS No. 111-97-7) is a clear, colorless to slightly yellow liquid.[1]
[2] It is used as a preservative, a selective solvent, and in chromatography.[1][2] The primary
hazards associated with this chemical are that it causes skin irritation, serious eye irritation,
and may cause respiratory irritation.[3]

Q2: What immediate first-aid measures should be taken in case of exposure?
A2:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. If eye irritation persists, get medical advice/attention.[4]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation occurs, seek medical advice.[4] Contaminated clothing should be removed and
washed before reuse.[5]

 Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If the person is
not breathing, provide artificial respiration. Call a poison center or doctor if you feel unwell.[4]
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[6]

 Ingestion: Rinse the mouth with water and then drink plenty of water. Do not induce vomiting.
Get medical attention if symptoms occur.[5]

Q3: What Personal Protective Equipment (PPE) is required when handling 3,3'-
Thiodipropionitrile waste?

A3: To handle 3,3'-Thiodipropionitrile waste safely, the following PPE is recommended:
o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[5]

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure.[5][7]

» Respiratory Protection: If there is a risk of inhalation of vapors or aerosols, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[4]

Q4: How should I properly store 3,3'-Thiodipropionitrile waste?

A4: 3,3'-Thiodipropionitrile waste should be stored in a tightly closed, suitable container in a
cool, dry, and well-ventilated area.[5] Keep it away from heat, sparks, open flames, and other
ignition sources.[6] The storage area should be accessible only to authorized personnel.[8]
Ensure that incompatible wastes are properly segregated.[9]

Q5: What is the correct procedure for handling a spill of 3,3'-Thiodipropionitrile?

A5: For a minor spill, remove all ignition sources and ensure adequate ventilation.[7] Wear
appropriate PPE, and clean up the spill using an absorbent material. Place the absorbed
material into a suitable, labeled container for waste disposal.[7] For major spills, evacuate the
area and alert emergency responders.[7]

Q6: What are the approved methods for disposing of 3,3'-Thiodipropionitrile waste?

A6: 3,3'-Thiodipropionitrile waste is considered hazardous and must be disposed of in
accordance with local, state, and federal regulations.[10] Approved disposal methods include
removal to a licensed chemical destruction plant or controlled incineration with flue gas
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scrubbing.[6] Do not discharge this waste into sewer systems or contaminate water, foodstuffs,
or feed.[6]

Q7: Who should | contact for the disposal of this chemical waste?

A7: You should consult your institution's Environmental Health and Safety (EHS) office or a
licensed hazardous waste management company for guidance on the proper disposal of 3,3'-
Thiodipropionitrile waste. They can provide information on approved disposal facilities and
ensure compliance with all regulations.

Q8: What are the key regulatory considerations for this waste?

A8: The disposal of 3,3'-Thiodipropionitrile waste is governed by regulations such as the
Resource Conservation and Recovery Act (RCRA) at the federal level in the United States.[11]
[12] Generators of hazardous waste are responsible for ensuring that the waste is properly
identified, managed, and treated before disposal.[12] This "cradle-to-grave" responsibility
means the waste must be tracked from its generation to its final disposal.[12]

Quantitative Data Summary

The following table summarizes key quantitative data for 3,3'-Thiodipropionitrile.

Property Value Reference
CAS Number 111-97-7

Molecular Weight 140.21 g/mol

Melting Point 24-25 °C [2]

Boiling Point 191-194 °C @ 7 mm Hg [2]

Density 1.11 g/mL at 25 °C [2]

Flash Point 195 °C (closed cup)

H315: Causes skin
irritationH319: Causes serious

GHS Hazard Statements o [3]
eye irritationH335: May cause

respiratory irritation
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Experimental Protocols

Protocol for Spill Cleanup and Decontamination

This protocol outlines the steps for managing a small-scale spill of 3,3'-Thiodipropionitrile
(less than 100 mL) in a laboratory setting.

1. Immediate Response and Spill Assessment: 1.1. Alert personnel in the immediate area of
the spill. 1.2. If the spill is flammable, extinguish all nearby ignition sources. 1.3. Assess the
extent of the spill and ensure you have the necessary supplies for cleanup.

2. Personal Protective Equipment (PPE): 2.1. Don the following PPE before beginning cleanup:

o Chemical safety goggles or a face shield.

« Nitrile rubber gloves.

o Alab coat or chemical-resistant apron.

o A NIOSH-approved respirator if ventilation is inadequate.

3. Spill Containment and Cleanup: 3.1. For liquid spills, cover with an inert absorbent material
such as vermiculite, sand, or a commercial sorbent pad. 3.2. Work from the outside of the spill
towards the center to prevent spreading. 3.3. Once the liquid is absorbed, carefully scoop the
material into a labeled, sealable hazardous waste container.

4. Decontamination: 4.1. Wipe the spill area with a cloth dampened with a suitable solvent
(e.g., ethanol), followed by soap and water. 4.2. Place all contaminated cleaning materials
(gloves, cloths, absorbent pads) into the hazardous waste container.

5. Waste Disposal: 5.1. Securely seal the hazardous waste container. 5.2. Label the container
clearly as "Hazardous Waste: 3,3'-Thiodipropionitrile” and include the date. 5.3. Arrange for
pickup and disposal through your institution's EHS department or a certified hazardous waste
contractor.

Visualizations

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b089633?utm_src=pdf-body
https://www.benchchem.com/product/b089633?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Workflow for Safe Handling and Disposal of 3,3'-Thiodipropionitrile Waste
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Caption: Workflow for the safe handling and disposal of 3,3'-Thiodipropionitrile waste.
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Hazard Relationships for 3,3'-Thiodipropionitrile
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Caption: Logical relationships between exposure routes and health effects of 3,3'-
Thiodipropionitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Safe Handling and Disposal
of 3,3'-Thiodipropionitrile Waste]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089633#how-to-handle-and-dispose-of-3-3-
thiodipropionitrile-waste-safely]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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